N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-5-bromo-N-(3-(dimethylamino)propyl)thiophene-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that likely contains a benzothiazole core structure . Benzothiazoles are heterocyclic compounds with a wide range of applications in medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for this compound were not found, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The compound likely contains a benzothiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring . It also appears to contain dioxolo and thiophene groups .Scientific Research Applications
Synthesis and Biological Activity
Research in the field of medicinal chemistry often involves the synthesis of novel compounds with potential biological activities. For instance, Abu-Hashem et al. (2020) synthesized a series of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant analgesic and anti-inflammatory activities, highlighting the potential of such compounds in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Talupur, Satheesh, & Chandrasekhar (2021) focused on the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamides, indicating the importance of synthetic chemistry in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Chemical Synthesis Techniques
The development of novel synthesis methods for heterocyclic compounds is a key area of research. For example, Pokhodylo, Shyyka, Savka, & Obushak (2010) explored novel transformations of the amino and carbonyl/nitrile groups in thiophenes for thienopyrimidine synthesis, contributing to the field of organic synthesis with applications in pharmaceuticals and materials science (Pokhodylo et al., 2010).
Antimicrobial and Antioxidant Studies
The search for new antimicrobial and antioxidant compounds is ongoing. Gouda, Berghot, Abd El-Ghani, & Khalil (2010) synthesized thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, evaluating their antimicrobial activities, which underscores the role of synthetic heterocyclic compounds in addressing resistance to conventional antimicrobials (Gouda et al., 2010).
Safety and Hazards
Mechanism of Action
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through a variety of mechanisms, potentially including covalent bonding, hydrogen bonding, or hydrophobic interactions .
Pharmacokinetics
Given its structure, it is likely that it is absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
properties
IUPAC Name |
5-bromo-N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3O3S2.ClH/c1-21(2)6-3-7-22(17(23)14-4-5-16(19)26-14)18-20-11-8-12-13(25-10-24-12)9-15(11)27-18;/h4-5,8-9H,3,6-7,10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRSVHNYEYJHLRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(S4)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.